Cas no 98621-75-1 (pyrimidine-5-sulfonamide)

• Product Name: pyrimidine-5-sulfonamide
• CAS No: 98621-75-1
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• MDL: MFCD18822061
• CID: 801970
• PubChem ID: 19091293
• Update Time: 2025-09-23

pyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinesulfonamide
• 5-Pyrimidinesulfonamide(9CI)
• pyrimidine-5-sulfonamide
• AKOS013258971
• EN300-275736
• 98621-75-1
• SB57132
• SCHEMBL9427480
• DTXSID80597983
• CS-0244335

• MDL： MFCD18822061
• Inchi： 1S/C4H5N3O2S/c5-10(8,9)4-1-6-3-7-2-4/h1-3H,(H2,5,8,9)
• InChI Key： NIRIGNIPEFMZHT-UHFFFAOYSA-N
• SMILES： S(C1=CN=CN=C1)(N)(=O)=O

Computed Properties

• Exact Mass: 159.01024758g/mol
• Monoisotopic Mass: 159.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives